3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, 95%

• IUPAC Name: 4-(3-bromo-5-hydroxyphenyl)-2-fluorophenol
• InChI: InChI=1S/C12H8BrFO2/c13-9-3-8(4-10(15)6-9)7-1-2-12(16)11(14)5-7/h1-6,15-16H
• InChI Key: ZLLRAAOSSIDRGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)Br)O)F)O
• Molecular Formula: C12H8BrFO2
• DSSTOX Substance ID: DTXSID40686382
• Molecular Weight: 283.09 g/mol
• CAS RN: 1261957-91-8

Description

3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% (3B5F4HP) is a chemical compound with a wide range of applications in scientific research and laboratory experiments. It is a white crystalline solid with a melting point of 108-110 °C. 3B5F4HP has been extensively studied and is used in various fields such as organic synthesis, chemical synthesis, and drug discovery. It has been used as a reagent in the preparation of various compounds, including pharmaceuticals, drugs, and natural products. Furthermore, it is an important intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% is not fully understood. It is believed to act as a proton donor, donating a proton to the substrate molecule. This donation of a proton facilitates the nucleophilic substitution reaction, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% are not fully understood. Studies have suggested that it may have anti-inflammatory and anti-oxidant properties. Furthermore, it has been shown to inhibit the growth of certain bacteria, suggesting that it may have anti-bacterial properties as well.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% in laboratory experiments include its low cost, ease of use, and availability. Furthermore, it is relatively non-toxic and has a low environmental impact. The main limitation of using 3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% is that it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

The future directions for 3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% research include further investigations into its mechanism of action, biochemical and physiological effects, and potential applications. Additionally, further research into the synthesis and purification of 3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% is needed. Furthermore, further studies into its potential use in drug discovery, organic synthesis, and other areas are needed. Finally, further research into its environmental impact and potential toxicity is also necessary.

Synthesis Methods

3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% can be synthesized from 3-bromo-4-hydroxybenzaldehyde and 3-fluoro-4-hydroxybenzaldehyde. The reaction is catalyzed by a base such as sodium hydroxide and proceeds via a nucleophilic aromatic substitution reaction. The reaction is carried out in an inert atmosphere and the product is purified by recrystallization.

Scientific Research Applications

3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% has been used in a variety of scientific research applications, such as drug discovery and organic synthesis. It has been used as a reagent in the preparation of various compounds, including pharmaceuticals, drugs, and natural products. Furthermore, it is an important intermediate in the synthesis of other compounds. It has also been used in the synthesis of various heterocyclic compounds, such as quinolines, pyridines, and thiophenes.